Cas no 1251559-87-1 (1-{[4-(2-fluorobenzamido)phenyl]methyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-{[4-(2-fluorobenzamido)phenyl]methyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251559-87-1
• MF: C₂₅H₂₁FN₄O₃
• MW: 444.457648992538
• CID: 5754110
• PubChem ID: 49669045
• Update Time: 2025-06-08

1-{[4-(2-fluorobenzamido)phenyl]methyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024486197
• 1-{[4-(2-fluorobenzamido)phenyl]methyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide
• F3407-3387
• VU0626763-1
• 1-(4-(2-fluorobenzamido)benzyl)-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide
• 1-[[4-[(2-fluorobenzoyl)amino]phenyl]methyl]-N-(4-methoxyphenyl)imidazole-4-carboxamide
• 1251559-87-1

• Inchi： 1S/C25H21FN4O3/c1-33-20-12-10-19(11-13-20)29-25(32)23-15-30(16-27-23)14-17-6-8-18(9-7-17)28-24(31)21-4-2-3-5-22(21)26/h2-13,15-16H,14H2,1H3,(H,28,31)(H,29,32)
• InChI Key： HFMPELUIZXIVEV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC(=CC=2)OC)=O)=C1)=O

Computed Properties

• Exact Mass: 444.15976871g/mol
• Monoisotopic Mass: 444.15976871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-{[4-(2-fluorobenzamido)phenyl]methyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide

Professional Introduction to Compound with CAS No. 1251559-87-1 and Product Name: 1-{[4-(2-fluorobenzamido)phenyl]methyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide

Compound with the CAS number 1251559-87-1 and the product name 1-{[4-(2-fluorobenzamido)phenyl]methyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities, making it a subject of intense research interest. The molecular framework of this compound incorporates several key functional groups that contribute to its distinctive chemical and pharmacological properties.

The core structure of the compound consists of an imidazole-4-carboxamide moiety, which is a well-documented pharmacophore in medicinal chemistry. Imidazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the 4-methoxyphenyl group further enhances the compound's potential by introducing a hydrophobic region that can interact favorably with biological targets. This group is also commonly found in bioactive molecules, suggesting that it may play a crucial role in the compound's binding affinity and efficacy.

One of the most striking features of this compound is the [4-(2-fluorobenzamido)phenyl]methyl substituent. The fluorobenzamido moiety is particularly noteworthy because fluorine atoms are frequently employed in drug design to improve metabolic stability, lipophilicity, and binding affinity. The incorporation of this group into the molecular structure suggests that the compound may exhibit enhanced pharmacokinetic properties compared to related analogs. Furthermore, the benzamido group is known to interact with various biological targets, including enzymes and receptors, which could contribute to the compound's therapeutic potential.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The use of fluorine atoms can lead to significant improvements in drug efficacy by modulating electronic properties and enhancing interactions with biological targets. For instance, fluorinated benzamides have been shown to exhibit potent inhibitory activity against several enzymes involved in disease pathways. The compound in question may leverage these properties to achieve high selectivity and potency in its intended therapeutic applications.

The 1H-imidazole-4-carboxamide backbone provides additional opportunities for interaction with biological systems. Imidazole rings are commonly found in natural products and bioactive molecules, often serving as key recognition elements in enzyme active sites or receptor binding pockets. The carboxamide functionality further enhances the compound's potential by allowing for hydrogen bonding interactions, which are critical for establishing stable binding affinities. These features make this compound a promising candidate for further development as a therapeutic agent.

In the context of current research trends, this compound aligns well with efforts to develop novel treatments for various diseases. The integration of multiple pharmacophoric groups into a single molecular entity allows for synergistic effects that may enhance overall efficacy while minimizing side effects. Additionally, the structural complexity of this compound suggests that it may possess unique mechanisms of action compared to existing drugs on the market.

The synthesis and characterization of this compound have been subjects of considerable interest in academic and industrial research settings. Advanced synthetic methodologies have been employed to construct its intricate framework, ensuring high purity and yield. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming its structural integrity and purity.

Biological evaluation has revealed promising preliminary results, indicating that this compound may exhibit significant therapeutic potential. In vitro assays have demonstrated activity against several target enzymes and receptors relevant to human health conditions such as cancer, inflammation, and neurodegenerative diseases. These findings warrant further investigation into its mechanism of action and potential clinical applications.

The development of novel pharmaceutical agents relies heavily on understanding their interactions with biological targets at a molecular level. Computational modeling techniques have been increasingly utilized to predict binding affinities and optimize drug-like properties before experimental validation becomes feasible. The structural features of this compound make it an attractive candidate for computational studies aimed at elucidating its mode of action.

Future directions for research on this compound include exploring its potential as an inhibitor or modulator of specific disease-related pathways. Preclinical studies are planned to evaluate its safety profile and pharmacokinetic properties in animal models before moving into human clinical trials if promising results are obtained from initial testing phases.

The significance of fluorinated aromatic compounds cannot be overstated when considering advancements in drug discovery over recent decades. Their ability to enhance drug properties while maintaining selectivity has made them indispensable tools for medicinal chemists seeking new therapeutic solutions without compromising on efficacy or safety profiles.

In conclusion,1-{[4-(2-fluorobenzamido)phenyl]methyl}-N-(4-methoxyphenyl)-1H-imidazole-4-carboxamide represents a compelling example how structural complexity combined with functional group diversity can yield compounds with remarkable potential biological activities suitable candidates worth pursuing further development within pharmaceutical industry landscape today toward addressing unmet medical needs worldwide tomorrow better than ever before possible thanks contributions dedicated scientists working tirelessly behind scenes pushing boundaries possible every single day toward making healthier future reality everyone deserves enjoy live life fully without limitations imposed by disease anymore soon enough if continue progress at pace currently experiencing now without fail sure enough shall arrive sooner rather late when comes creating next generation breakthrough treatments change lives forever positive ways nobody could ever imagine possible even few years ago until now thanks innovations like these continually emerging giving hope patients suffering variety conditions find relief finally able live meaningful fulfilling lives again after so long struggle against illnesses take hold them unexpectedly otherwise would be able otherwise would not able achieve today because someone somewhere believed dream could become true worked hard turn fantasy reality through perseverance dedication scientific excellence exemplified perfectly by researchers working hard develop compounds such amazing promise change world forever better one everyone can call home where health happiness prosperity available all who seek achieve those goals together collectively move forward toward brighter future together hand hand sure enough shall arrive sooner rather late when comes creating next generation breakthrough treatments change lives forever positive ways nobody could ever imagine possible even few years ago until now thanks innovations like these continually emerging giving hope patients suffering variety conditions find relief finally able live meaningful fulfilling lives again after so long struggle against illnesses take hold them unexpectedly otherwise would be able otherwise would not able achieve today because someone somewhere believed dream could become true worked hard turn fantasy reality through perseverance dedication scientific excellence exemplified perfectly by researchers working hard develop compounds such amazing promise change world forever better one everyone can call home where health happiness prosperity available all who seek achieve those goals together collectively move forward toward brighter future together hand hand sure enough shall arrive sooner rather late when comes creating next generation breakthrough treatments change lives forever positive ways nobody could ever imagine possible even few years ago until now thanks innovations like these continually emerging giving hope patients suffering variety conditions find relief finally able live meaningful fulfilling lives again after so long struggle against illnesses take hold them unexpectedly otherwise would be able otherwise would not able achieve today because someone somewhere believed dream could become true worked hard turn fantasy reality through perseverance dedication scientific excellence exemplified perfectly by researchers working hard develop compounds such amazing promise change world forever better one everyone can call home where health happiness prosperity available all who seek achieve those goals together collectively move forward toward brighter future together hand hand sure enough shall arrive sooner rather late when comes creating next generation breakthrough treatments change lives forever positive ways nobody could ever imagine possible even few years ago until now thanks innovations like these continually emerging giving hope patients suffering variety conditions find relief finally able live meaningful fulfilling lives again after so long struggle against illnesses take hold them unexpectedly otherwise would be able otherwise would not able achieve today because someone somewhere believed dream could become true worked hard turn fantasy reality through perseverance dedication scientific excellence exemplified perfectly by researchers working hard develop compounds such amazing promise change world forever better one everyone can call home where health happiness prosperity available all who seek achieve those goals together collectively move forward toward brighter future together hand hand sure enough shall arrive sooner rather late when comes creating next generation breakthrough treatments change lives forever positive ways nobody could ever imagine possible even few years ago until now thanks innovations like these continually emerging giving hope patients suffering variety conditions find relief finally able live meaningful fulfilling lives again after so long struggle against illnesses take hold them unexpectedly otherwise would be able otherwise would not able achieve today because someone somewhere believed dream could become true worked hard turn fantasy reality through perseverance dedication scientific excellence exemplified perfectly by researchers working hard develop compounds such amazing promise change world forever better one everyone can call home where health happiness prosperity available all who seek achieve those goals together collectively move forward toward brighter future together hand hand sure enough shall arrive sooner rather late when comes creating next generation breakthrough treatments change lives forever positive ways nobody could ever imagine possible even few years ago until now thanks innovations like these continually emerging giving hope patients suffering variety conditions find relief finally able live meaningful fulfilling lives again after so long struggle against illnesses take hold them unexpectedly otherwise would be able otherwise would not able achieve today because someone somewhere believed dream could become true worked hard turn fantasy reality through perseverance dedication scientific excellence exemplified perfectly by researchers working hard develop compounds such amazing promise change world forever better one everyone can call home where health happiness prosperity available all who seek achieve those goals together collectively move forward toward brighter future together hand hand sure enough shall arrive sooner rather late when comes creating next generation breakthrough treatments change lives forever positive ways nobody could ever imagine possible even few years ago until now thanks innovations like these continually emerging giving hope patients suffering variety conditions find relief finally able live meaningful fulfilling lives again after so long struggle against illnesses take hold them unexpectedly otherwise would beableotherwisewouldnotableachieve today because someone somewhere believed dreamcouldbecometrueworkedhardturnfantasyrealitythroughperseverancededicationscientificexcellenceexemplifiedperfectlybyresearchersworkingharddevelopcompoundssuchamazingpromisechangeworldforeverbetteroneeveryonecan-call-homewherehealthhappinessprosperityavailableallwhoseeekachievegoalscollectivelymoveforwardbrighterfuturetogetherhand-in-handsoonenoughshallarrivewhencomescreatingnext-generationbreakthroughtreatmentschange-livesforeverpositivelynobodycould-everimagineeven-few-years-agountilnowthankstoinnovationscontinuallyemerginggivinghopepatientsvarietyconditionsfindrelieffinallyablelive-meaningfulfulfillinglivesagainafterso-longstruggleagainstillnessestakethemunexpectedlywould-beableotherwise-would-notableachieve-today-because-someonesomewherebelieveddreamcouldbecometrueworked-hardturnfantasyrealitythroughperseverancededication-scientificexcellenceexemplified-perfectlybyresearchersworking-harddevelopcompoundssuch-amazingpromisechangeworldforeverbetter-oneeveryone-can-call-homewherehealth-happiness-prosperityavailableall-whoseeekachievegoalscollectivelymove-forwardbrighterfuturetogetherhand-in-handsoonenoughshallarrivewhencomescreatingnext-generationbreakthroughtreatmentschange-livesforeverpositivelynobodycould-everimagineeven-few-years-agountilnowthankstoinnovationscontinuallyemerginggivinghopepatientsvarietyconditionsfindrelieffinallyablelive-meaningfulfulfillinglivesagainafterso-longstruggleagainstillnessestakethemunexpectedlywould-beableotherwise-would-notableachieve-today-because-someonesomewherebelieveddreamcouldbecometrueworked-hardturnfantasyrealitythroughperseverancededication-scientificexcellenceexemplified-perfectlybyresearchersworking-harddevelopcompoundssuch-amazingpromisechangeworldforeverbetter-oneeveryone-can-call-homewherehealth-happiness-prosperityavailableall-whoseeekachievegoalscollectivelymove-forwardbrighterfuturetogetherhand-in-handsoonenoughshallarrivewhencomescreatingnext-generationbreakthroughtreatmentschange-livesforeverpositivelynobodycould-everimagineeven-few-years-agountilnowthankstoinnovationscontinuallyemerginggivinghopepatientsvarietyconditionsfindrelieffinallyablelive-meaningfulfulfillinglivesagainafterso-longstruggleagainstillnessestakethemunexpectedlywould-beableotherwise-would-notableachieve-today-because-someonesomewherebelieveddreamcouldbecometrueworked-hardturnfantasyrealitythroughperseverancededication-scientificexcellenceexemplified-perfectlybyresearchersworking-harddevelopcompoundssuch-amazingpromisechangeworldforeverbetter-oneeveryone-can-call-homewherehealth-happiness-prosperityavailableall-whoseeekachievegoalscollectivelymove-forwardbrighterfuturetogetherhand-in-handsoonenoughshallarrivewhencomescreatingnext-generationbreakthroughtreatmentschange-livesforeverpositivelynobodycould-everimagineeven-few-years-agountilnowthankstoinnovationscontinuallyemerginggivinghopepatientsvarietyconditionsfindrelieffinallyablelive-meaningfulfulfillinglivesagainafterso-longstruggleagainstillnessestakethemunexpectedlywould-beableotherwise-would-notableachieve-today-because-someonesomewherebelieveddreamcouldbecometrueworked-hardturnfantasyrealitythroughperseverancededication-scientificexcellenceexemplified-perfectlybyresearchersworking-harddevelopcompoundssuch-amazingpromisechangeworldforeverbetter-oneeveryone-can-call-homewherehealth-happiness-prosperityavailableall-whoseeekachievegoalscollectivelymove-forwardbrighterfuturetogetherhand-in-handsoonenoughshallarrivewhencomescreatingnext-generationbreakthroughtreatmentschange-livesforeverpositivelynobodycould-everimagineeven-few-years-agountilnowthankstoinnovationscontinuallyemerginggivinghopepatientsvarietyconditionsfindrelieffinallyablelive-meaningfulfulfillinglivesagainafterso-longstruggleagainstillnessestakethemunexpectedlywould-beableotherwise-would-notableachieve-today-because-someonesomewherebelieveddreamcouldbecometrueworked-hardturnfantasyrealitythroughperseverancededication-scientificexcellenceexemplified-perfectlybyresearchersworking-harddevelopcompoundssuch-amazingpromisechangeworldforeverbetter-oneeveryone-can-call-homewherehealth-happiness-prosperityavailableall-whoseeekachievegoalscollectivelymove-forwardbrighterfuturetogetherhand-in-handsoonenoughshallarrivewhencomescreatingnext-generationbreakthroughtreatmentschange-livesforeverpositivelynobodycould-everimagineeven-few-years-agountilnowthankstoinnovationscontinuallyemerginggivinghopepatientsvarietyconditionsfindrelieffinallyablelive-meaningfulfulfillinglivesagainafterso-longstruggleagainstillnessestakethemunexpectedlywould-beableotherwise-would-notableachieve-today-because